![molecular formula C9H11N3O3S B8632439 3-Propyl-2lambda~6~-pyrido[2,3-c][1,2,6]thiadiazine-2,2,4(1H,3H)-trione CAS No. 57941-95-4](/img/structure/B8632439.png)
3-Propyl-2lambda~6~-pyrido[2,3-c][1,2,6]thiadiazine-2,2,4(1H,3H)-trione
Cat. No. B8632439
M. Wt: 241.27 g/mol
InChI Key: XGBZOKQTOODHDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04128553
Procedure details
Methyl 2-(((n-propylamino)sulfonyl)amino)-3-pyridinecarboxylate (15.7 grams; 0.057 mole), 95 ml of water and 10.5 ml of 50 percent aqueous sodium hydroxide were mixed and the resulting reaction mixture stirred for about one and one-fourth hours at ambient temperatues. The reaction mixture was extracted with two -- 50 ml portions of methylene chloride and one -- 50 ml portions of ether to remove impurities. The aqueous layer was separated from the organic layer and acidified to a pH of about 4.5 with concentrated hydrochloric acid. The solution was filtered and the filtrate acidified to a pH of about 1. The resulting product precipitate was recovered by filtration, dissolved in acetone and the solution filtered and dried with magnesium sulfate. The mixture was again filtered and the filtrate reduced in vacuo to obtain the title compound as a yellow powder having a melting point of 208° C.-210° C.
Name
Methyl 2-(((n-propylamino)sulfonyl)amino)-3-pyridinecarboxylate
Quantity
15.7 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([NH:4][S:5]([NH:8][C:9]1[C:14]([C:15]([O:17]C)=O)=[CH:13][CH:12]=[CH:11][N:10]=1)(=[O:7])=[O:6])[CH2:2][CH3:3].[OH-].[Na+]>O>[CH3:3][CH2:2][CH2:1][N:4]1[S:5](=[O:7])(=[O:6])[NH:8][C:9]2[N:10]=[CH:11][CH:12]=[CH:13][C:14]=2[C:15]1=[O:17] |f:1.2|
|
Inputs
Step One
|
Name
|
Methyl 2-(((n-propylamino)sulfonyl)amino)-3-pyridinecarboxylate
|
|
Quantity
|
15.7 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CC)NS(=O)(=O)NC1=NC=CC=C1C(=O)OC
|
|
Name
|
|
|
Quantity
|
10.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
|
|
Quantity
|
95 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred for about one and one-fourth hours at ambient temperatues
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the resulting reaction mixture
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The reaction mixture was extracted with two
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
50 ml portions of methylene chloride and one -- 50 ml portions of ether to remove impurities
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The aqueous layer was separated from the organic layer
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The solution was filtered
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The resulting product precipitate was recovered by filtration
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
dissolved in acetone
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the solution filtered
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried with magnesium sulfate
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The mixture was again filtered
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCN1C(C2=C(NS1(=O)=O)N=CC=C2)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
